2-(Morpholin-4-ylsulfonyl)benzonitrile
Overview
Description
“2-(Morpholin-4-ylsulfonyl)benzonitrile” is a chemical compound with the molecular formula C11H12N2O3S and a molecular weight of 252.29 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “2-(Morpholin-4-ylsulfonyl)benzonitrile” is represented by the formula C11H12N2O3S . More detailed structural analysis would require advanced techniques such as NMR or X-ray crystallography.Physical And Chemical Properties Analysis
“2-(Morpholin-4-ylsulfonyl)benzonitrile” is a solid at room temperature . It has a melting point of 155°C .Scientific Research Applications
Heterocyclic Synthesis
2-(Morpholin-4-ylsulfonyl)benzonitrile and its derivatives are utilized in the synthesis of various heterocyclic compounds. For example, benzylcyanide and 4-nitrobenzylcyanide, when condensed with triethyl orthoformate and morpholine, yield 2-aryl-2-piperidinyl or 2-morpholinylacrylonitriles. These are then used to produce 4-aminopyrazoles through the Thorpe-Ziegler cyclization, highlighting their utility in constructing pyrazole derivatives with potential biological activities (Medrasi, Al-Sheikh, & Salaheldin, 2013).
Molecular Structure Analysis
Structural studies of 2-(Morpholin-4-ylsulfonyl)benzonitrile derivatives have provided insights into their molecular conformation and intermolecular interactions. For instance, 4-(Morpholin-4-yl)-3-(trifluoromethyl)benzonitrile demonstrates interesting structural features, such as intramolecular C-H⋯F hydrogen bonding, which may influence its reactivity and potential applications in drug design (Fun et al., 2011).
Green Chemistry Applications
Electrochemical synthesis of 4-morpholino-2-(arylsulfonyl)benzenamines represents a green, one-pot procedure that showcases the environmental benefits of using 2-(Morpholin-4-ylsulfonyl)benzonitrile derivatives. This method eliminates the need for hazardous reagents and provides a sustainable route to synthesizing compounds of potential biological significance (Nematollahi & Esmaili, 2010).
Antioxidant and Enzyme Inhibition
Derivatives of 2-(Morpholin-4-ylsulfonyl)benzonitrile, such as 2-(aryl)-6-morpholin-4-yl(or 4-methylpiperazin-1-yl)-1H-benzimidazole, have been synthesized and shown to exhibit significant in vitro antioxidant activities and glucosidase inhibition. These compounds are synthesized through a rapid 'one-pot' nitro reductive cyclization reaction, demonstrating potential therapeutic applications (Özil, Parlak, & Baltaş, 2018).
Antitumour Activity
The synthesis and structural elucidation of 4-(3-amino-4-morpholino-1H-indazole-1-carbonyl)benzonitrile have led to the discovery of its inhibitory effects on the proliferation of cancer cell lines. This highlights the potential of 2-(Morpholin-4-ylsulfonyl)benzonitrile derivatives in developing novel antitumor agents (Lu et al., 2018).
Mechanism of Action
The mechanism of action of “2-(Morpholin-4-ylsulfonyl)benzonitrile” is not clearly defined in the available resources. Further studies would be needed to elucidate its mechanism of action, particularly if it is to be used in applications such as drug synthesis.
properties
IUPAC Name |
2-morpholin-4-ylsulfonylbenzonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O3S/c12-9-10-3-1-2-4-11(10)17(14,15)13-5-7-16-8-6-13/h1-4H,5-8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MOCWSYCHYDMWDR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1S(=O)(=O)C2=CC=CC=C2C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Morpholin-4-ylsulfonyl)benzonitrile | |
CAS RN |
612045-76-8 |
Source
|
| Record name | 2-(morpholine-4-sulfonyl)benzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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